Cas no 1361827-95-3 (2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine)

• Product Name: 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine
• CAS No: 1361827-95-3
• MF: C₁₂H₇Cl₂F₂N
• MW: 274.093487977982
• CID: 4999550
• Update Time: 2025-06-13

2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine

• Inchi： 1S/C12H7Cl2F2N/c13-8-3-1-2-6(12(8)14)7-4-10(16)11(17)5-9(7)15/h1-5H,17H2
• InChI Key： FBCDJMRIOONSSE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(=CC=1F)N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine

Introduction to 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine (CAS No. 1361827-95-3)

2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine (CAS No. 1361827-95-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex molecular structure, which includes dichloro and difluoro substituents on a biphenyl backbone, along with an amine functional group. The combination of these substituents imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The molecular formula of 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine is C₁₃H₈Cl₂F₂N, and its molecular weight is approximately 295.10 g/mol. The compound's unique structure provides it with a high degree of stability and reactivity, making it suitable for use in a wide range of chemical reactions and processes. Recent studies have highlighted its potential in the synthesis of advanced materials and pharmaceutical intermediates.

In the realm of pharmaceutical research, 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine has shown promise as a key intermediate in the development of novel drugs. Its ability to undergo selective functionalization reactions allows for the creation of complex molecules with specific biological activities. For instance, researchers have utilized this compound in the synthesis of potential anticancer agents and antiviral compounds. The amine group in particular provides a reactive site for further derivatization, enabling the exploration of diverse chemical libraries.

The physical properties of 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine, such as its melting point and solubility characteristics, are crucial for its application in various processes. Studies have shown that it exhibits good solubility in common organic solvents like dichloromethane and dimethylformamide (DMF), which facilitates its use in solution-phase synthesis. Additionally, its melting point is around 100°C, making it suitable for thermal processing under controlled conditions.

The electronic properties of 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine are also noteworthy. The presence of electron-withdrawing groups (Cl and F) on the biphenyl ring system can influence the electronic distribution within the molecule, affecting its reactivity and stability. This feature is particularly important in the design of materials with tailored electronic properties, such as organic semiconductors and optoelectronic devices.

In materials science, 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine has been explored for its potential in the development of advanced functional materials. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high porosity, tunable pore sizes, and enhanced catalytic activity, making them valuable for applications in gas storage, separation processes, and catalysis.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Recent studies have focused on assessing the environmental fate and toxicity of compounds like 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine. Preliminary data suggest that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in environmental systems. However, ongoing research is necessary to fully understand its long-term effects and ensure its safe use.

Synthesis methods for 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine have been optimized to improve yield and purity. Common synthetic routes involve multi-step processes that include halogenation reactions followed by coupling reactions to form the biphenyl backbone. Advances in catalytic methods have further enhanced the efficiency of these syntheses, reducing waste generation and improving overall sustainability.

In conclusion, 2',3'-Dichloro-2,5-difluoro-biphenyl-4-ylamine (CAS No. 1361827-95-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure endows it with a range of properties that make it valuable for applications in pharmaceutical research, materials science, and beyond. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.